Cas no 5335-29-5 (3-Chloro-4-phenoxyaniline hydrochloride)

• Product Name: 3-Chloro-4-phenoxyaniline hydrochloride
• CAS No: 5335-29-5
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD00459647
• CID: 380236
• PubChem ID: 220320
• Update Time: 2025-06-08

3-Chloro-4-phenoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-phenoxyaniline
• Benzenamine,3-chloro-4-phenoxy-
• (3-chloro-4-phenoxyphenyl)amine(SALTDATA: HCl)
• 3-Chlor-4-phenoxy-anilin
• 3-chloro-4-phenoxy-aniline
• 3-chloro-4-phenoxy-benzenamine
• 3-Chloro-4-phenoxy-phenylamine
• 4-amino-2-chlorophenyl phenyl ether
• 3-Chloro-4-phenoxybenzenamine
• NSC 2914
• MFCD00459647
• FT-0749461
• EN300-229874
• SCHEMBL1374919
• BS-28522
• DTXSID80277571
• NSC-2914
• SB79436
• KFJFBKCMYYAWHI-UHFFFAOYSA-N
• CS-0188351
• NSC2914
• E78517
• 5335-29-5
• AKOS000215453
• (3-chloro-4-phenoxyphenyl)amine
• ALBB-005524
• STK349818
• DA-23787
• 3-Chloro-4-phenoxyaniline hydrochloride

• MDL： MFCD00459647
• Inchi： 1S/C12H10ClNO/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h1-8H,14H2
• InChI Key： KFJFBKCMYYAWHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 219.04500
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 35.25000
• LogP: 4.29570

Additional information on 3-Chloro-4-phenoxyaniline hydrochloride

Introduction to 3-Chloro-4-phenoxyaniline hydrochloride (CAS No. 5335-29-5)

3-Chloro-4-phenoxyaniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 5335-29-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its molecular structure that incorporates both chloro and phenoxy substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular formula of 3-Chloro-4-phenoxyaniline hydrochloride is C₆H₈ClNO·HCl, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and biological assays. This solubility profile is particularly advantageous for drug development processes, where efficient dissolution is often a critical factor.

In recent years, 3-Chloro-4-phenoxyaniline hydrochloride has garnered attention in the scientific community due to its potential applications in the synthesis of bioactive compounds. Researchers have been exploring its role as a precursor in the development of novel therapeutic agents. For instance, derivatives of this compound have shown promise in the design of antimicrobial and anti-inflammatory drugs. The chloro and phenoxy groups provide reactive sites that can be further modified through various chemical transformations, enabling the creation of structurally diverse molecules with tailored biological activities.

The pharmacological significance of 3-Chloro-4-phenoxyaniline hydrochloride lies in its ability to interact with biological targets at the molecular level. Studies have demonstrated that aniline derivatives can modulate enzyme activity and receptor binding, thereby influencing cellular processes. Specifically, modifications to the aromatic ring and substituents can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This flexibility makes 3-Chloro-4-phenoxyaniline hydrochloride a versatile building block for drug discovery initiatives.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of how 3-Chloro-4-phenoxyaniline hydrochloride and its derivatives behave in biological systems. These computational tools allow researchers to predict interactions between the compound and target proteins with high accuracy. Such insights are crucial for optimizing drug design and improving therapeutic outcomes. By leveraging these technologies, scientists can accelerate the development of novel drugs that are both effective and well-tolerated.

The synthesis of 3-Chloro-4-phenoxyaniline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include chlorination and phenoxylation of aniline precursors, followed by salt formation to enhance stability and solubility. Recent improvements in synthetic methodologies have focused on increasing yield and reducing byproduct formation. These advancements not only streamline the production process but also minimize environmental impact, aligning with sustainable chemistry principles.

In clinical research, 3-Chloro-4-phenoxyaniline hydrochloride has been investigated for its potential role in treating various diseases. Preclinical studies have highlighted its efficacy in models of inflammation and infection. The compound’s ability to inhibit key enzymes involved in pathogenic processes makes it a promising candidate for further development into human-grade medications. However, additional research is necessary to fully elucidate its mechanism of action and long-term safety profile.

The regulatory landscape for compounds like 3-Chloro-4-phenoxyaniline hydrochloride is governed by stringent guidelines to ensure their safe use in pharmaceutical applications. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for companies involved in their production and distribution. These measures help guarantee that drugs derived from such intermediates meet high-quality standards before reaching patients.

Future directions in the study of 3-Chloro-4-phenoxyaniline hydrochloride include exploring new synthetic routes and expanding its applications in drug development. Collaborative efforts between academia and industry are likely to drive innovation in this field. By combining experimental data with cutting-edge computational techniques, researchers can uncover novel uses for this compound and related derivatives.

The broader impact of 3-Chloro-4-phenoxyaniline hydrochloride on medicinal chemistry underscores its importance as a research tool and potential therapeutic agent. As scientific understanding evolves, so too will the applications of this versatile compound. Continued investigation into its properties and potential will undoubtedly yield valuable insights that contribute to advancements in healthcare.